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Compound of Interest

Compound Name: 3,3-Thiodipropionitrile

Cat. No.: B089633

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability,
physicochemical properties, and key chemical transformations of 3,3'-Thiodipropionitrile. The
information is intended to assist researchers, scientists, and professionals in drug development
in sourcing this chemical and understanding its fundamental applications.

Commercial Availability

3,3'-Thiodipropionitrile is readily available from a variety of chemical suppliers, ranging from
large multinational corporations to more specialized chemical synthesis companies. These
suppliers offer the compound in various purities and quantities to suit a range of research and
development needs.

Table 1: Prominent Commercial Suppliers of 3,3'-Thiodipropionitrile
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Supplier Purity Available Quantities
Sigma-Aldrich (MilliporeSigma) =97.0% (GC) 250 g[1]1[2]
Fisher Scientific 297.0% (GC) 250 g[1]
Dayang Chem (Hangzhou) N ) )

Not specified Inquire for details[3]
Co., Ltd.
Shandong Enci Chemical Co., - o

Not specified Minimum order: 1 g[3]
LTD
Shanghai Yolne Chemical Co., N _ _
Lid Not specified Inquire for details[3]
Nantong Chem-Tech.(Group) - ) )

Not specified Inquire for details[3]
Co., Ltd.
ASDI Incorporated Not specified Inquire for details[3]
Benchchem Not specified Inquire for details[4]

This table is not exhaustive and represents a selection of suppliers found in public domain
searches.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 3,3'-Thiodipropionitrile is
essential for its proper handling, storage, and application in experimental settings.

Table 2: Physicochemical Data of 3,3'-Thiodipropionitrile
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Property

Value

Chemical Name

3,3'-Thiodipropionitrile

Synonyms Bis(2-cyanoethyl) sulfide, Thiodipropionitrile
CAS Number 111-97-7[5]
Molecular Formula CeHsN2S[3]

Molecular Weight 140.21 g/mol [1][5]

Appearance Clear colorless to slightly yellow liquid[3]
Purity >97.0% (GC)[1][5]

Melting Point 24-25 °C (Iit.)[3][5]

Boiling Point 191-194 °C/7 mmHg (lit.)[3][5]

Density 1.11 g/mL at 25 °C (lit.)[5]

Refractive Index

n20/D 1.499 (lit.)[5]

Flash Point 195 °C (closed cup)[5]

Solubility Information not readily available

SMILES N#CCCSCCC#NI5]

InChl 1S/C6H8N2S/c7-3-1-5-9-6-2-4-8/h1-2,5-6H2[5]

Key Chemical Transformations and Experimental
Protocols

3,3'-Thiodipropionitrile is a valuable precursor in organic synthesis, most notably for the
production of 3,3'-Thiodipropionic acid through hydrolysis.

Synthesis of 3,3'-Thiodipropionitrile

The industrial-scale synthesis of 3,3'-Thiodipropionitrile is primarily achieved through the
base-catalyzed reaction of acrylonitrile with hydrogen sulfide.[4] This process is efficient and
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scalable, relying on precise control of reaction conditions to ensure high purity of the final
product.

Synthesis of 3,3'-Thiodipropionitrile

[ Acrylonitrile (2 eq.) j [ Hydrogen Sulfide (1 eq.) j (e gBaés;e dicfj?r:alsyj;i de)

Catalyzes

Michael Addition !

3,3'-Thiodipropionitrile

Click to download full resolution via product page

Caption: Synthesis of 3,3'-Thiodipropionitrile via Michael Addition.

Experimental Protocol: Acid-Catalyzed Hydrolysis to
3,3'-Thiodipropionic Acid

The following protocol is adapted from a patented method for the safe and high-yield industrial
production of 3,3'-thiodipropionic acid. This reaction should be performed in a well-ventilated
fume hood with appropriate personal protective equipment.

Materials:

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b089633?utm_src=pdf-body-img
https://www.benchchem.com/product/b089633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o 3,3'-Thiodipropionitrile

e Mineral acid (e.g., Hydrochloric acid or Sulfuric acid)

o Deionized water

e Inert gas (e.g., Nitrogen)

o Reaction vessel equipped with a stirrer, dropping funnel, condenser, and temperature
control.

Procedure:

e Preparation of the Acid Solution: Prepare an aqueous solution of the mineral acid with a
concentration between 3 to 10 mol/L. The molar ratio of the mineral acid to the total amount
of 3,3'-Thiodipropionitrile to be added should be between 2.2 and 5.

e Reaction Setup: Charge the reaction vessel with the prepared mineral acid solution. Heat the
solution to a temperature between 70 and 120 °C under an inert atmosphere (e.g., nitrogen)
to prevent the formation of oxidation byproducts.

o Addition of 3,3'-Thiodipropionitrile: Gradually add the 3,3'-Thiodipropionitrile to the
heated acid solution at a controlled rate. The addition rate must be managed to maintain the
concentration of 3,3'-Thiodipropionitrile in the reaction mixture at or below 5% by weight.
This is crucial to prevent a rapid, exothermic hydrolysis reaction.

e Reaction Completion: After the complete addition of 3,3'-Thiodipropionitrile, continue to stir
the reaction mixture at 70 to 120 °C for an additional 0.5 to 5 hours to ensure the hydrolysis
is complete.

« Isolation of 3,3'-Thiodipropionic Acid:

o Cool the reaction mixture to induce crystallization of the 3,3'-Thiodipropionic acid. If
necessary, the reaction mixture can be diluted with water to facilitate crystallization.

o Collect the precipitated solid by filtration.

o Wash the solid with cold water.
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o Dry the purified 3,3'-Thiodipropionic acid.

This method can yield 3,3'-Thiodipropionic acid with a purity of 96% or higher.

Experimental Workflow for Hydrolysis of 3,3'-Thiodipropionitrile
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Heat Acid Solution
(70-120 °C under N2)

Gradually Add
3,3-Thiodipropionitrile
(<5 wt%)

Continue Reaction
(0.5-5 hours)

Cool Reaction Mixture

Crystallization

Filter Product

Y

Wash with Water

A

4

Dry Product

3,3-Thiodipropionic Acid
(296% Yield)

© 2025 BenchChem. All rights reserved. 6/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Hydrolysis of 3,3'-Thiodipropionitrile to 3,3'-Thiodipropionic Acid.

Applications in Research and Development

3,3'-Thiodipropionitrile serves as a versatile intermediate in various fields of chemical
research:

e Organic Synthesis: It is a key building block for synthesizing compounds containing a
thioether linkage and can be a precursor to other functional groups through the
transformation of its nitrile moieties.

o Polymer Science: The presence of two nitrile groups allows it to be used as a monomer or an
additive in polymerization reactions, potentially imparting specific properties to the resulting
polymers.

¢ Analytical Chemistry: Due to its polarity and thermal stability, it has been utilized as a
stationary phase in gas chromatography for the separation of various compounds.

o Electrochemistry: Its high boiling point and potential to dissolve electrolytes make it a
candidate for investigation as a solvent in electrochemical applications.[6]

This guide provides a foundational understanding of 3,3'-Thiodipropionitrile for scientific and
industrial applications. For specific experimental applications, it is always recommended to
consult detailed research articles and safety data sheets provided by the suppliers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b089633#commercial-sources-and-suppliers-of-3-3-
thiodipropionitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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